Cas no 2172289-39-1 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2172289-39-1
• MF: C₂₄H₂₄N₄O₆
• MW: 464.470565795898
• CID: 6269688
• PubChem ID: 165546589
• Update Time: 2025-06-08

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-1H-pyrazol-1-yl}acetic acid
• EN300-1517417
• 2172289-39-1

• Inchi： 1S/C24H24N4O6/c1-33-21(23(31)27-15-10-26-28(12-15)13-22(29)30)11-25-24(32)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-10,12,20-21H,11,13-14H2,1H3,(H,25,32)(H,27,31)(H,29,30)
• InChI Key： QCGHSYIFEKSYIO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=NN(CC(=O)O)C=1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.16958450g/mol
• Monoisotopic Mass: 464.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 132Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2172289-39-1)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2172289-39-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe(OCH₃)-Pro-Hyp(OH)-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and is known for its unique structural features and potential biological activities.

The Fmoc group, or fluorenylmethyloxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and peptidomimetics. The methoxypropanamido and pyrazolyl moieties further contribute to the compound's structural complexity and functional diversity.

In recent years, significant advancements have been made in understanding the biological properties of compounds like 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes, particularly those involved in protein-protein interactions and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis.

The potential therapeutic applications of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid are vast. Its ability to modulate protein kinases makes it a promising candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. Clinical trials are currently underway to evaluate its safety and efficacy in these contexts.

Beyond its therapeutic potential, this compound also serves as a valuable tool in basic research. Its unique structure allows scientists to probe the mechanisms of enzyme inhibition and protein-protein interactions with high precision. For example, researchers at the University of California have used this compound to study the role of specific kinases in cellular signaling pathways, providing insights that could lead to the development of new therapeutic strategies.

The synthesis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid involves a series of well-defined chemical reactions. The key steps include the formation of the Fmoc protecting group, the introduction of the methoxypropanamido moiety, and the final coupling with the pyrazolyl unit. These reactions require careful control of reaction conditions to ensure high yields and purity.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2172289-39-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule in the ongoing efforts to develop new drugs and understand complex biological processes.